Cas no 98469-29-5 (Di-Boc-2,6-diaminoheptanedioic acid (mixture ofisomers))

• Product Name: Di-Boc-2,6-diaminoheptanedioic acid (mixture ofisomers)
• CAS No: 98469-29-5
• MF: C₁₇H₃₀N₂O₈
• MW: 390.428705692291
• CID: 1990751
• PubChem ID: 22457186
• Update Time: 2025-04-21

Di-Boc-2,6-diaminoheptanedioic acid (mixture ofisomers) Chemical and Physical Properties

Names and Identifiers

• 2,6-bis[(2-methylpropan-2-yl)oxycarbonylamino]heptanedioic Acid
• 2,6-bis(tert-butoxycarbonylamino)heptanedioic acid
• Boc-2,6-diaminopimelic acid
• SCHEMBL6837916
• DA-27166
• 2,6-bis[(tert-butoxycarbonyl)amino]heptanedioic acid
• DTXSID50625742
• 98469-29-5
• Heptanedioic acid, 2,6-bis[[(1,1-dimethylethoxy)carbonyl]amino]-
• Di-Boc-2,6-diaminoheptanedioic acid (mixture ofisomers)

• Inchi： 1S/C17H30N2O8/c1-16(2,3)26-14(24)18-10(12(20)21)8-7-9-11(13(22)23)19-15(25)27-17(4,5)6/h10-11H,7-9H2,1-6H3,(H,18,24)(H,19,25)(H,20,21)(H,22,23)
• InChI Key： UDAZYQMVLYCKHG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCC(C(=O)O)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 390.20021592g/mol
• Monoisotopic Mass: 390.20021592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 151Ų

Di-Boc-2,6-diaminoheptanedioic acid (mixture ofisomers) Security Information

• HazardClass：IRRITANT